![molecular formula C10H11NO3S B6163688 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide CAS No. 1356543-46-8](/img/no-structure.png)
1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide
Description
“1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide” is a chemical compound with the molecular formula C10H11NO3S . It has a molecular weight of 225.26 . The compound is also known as Carbamothioic acid, N,N-dimethyl-, S-(4-formyl-3-hydroxyphenyl) ester .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11NO3S/c1-12(2)11(14)16-9-5-4-8(7-13)10(6-9)15-3/h4-7H,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide involves the reaction of 4-formyl-3-hydroxybenzenethiol with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst to form the desired product.", "Starting Materials": [ "4-formyl-3-hydroxybenzenethiol", "N,N-dimethylformamide dimethyl acetal", "Catalyst" ], "Reaction": [ "Add 4-formyl-3-hydroxybenzenethiol and N,N-dimethylformamide dimethyl acetal to a reaction flask", "Add the catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C and stir for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1356543-46-8 |
Product Name |
1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide |
Molecular Formula |
C10H11NO3S |
Molecular Weight |
225.3 |
Purity |
95 |
Origin of Product |
United States |
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